Cas no 16395-83-8 (Heptanamide,N-methyl-N-nitroso-)

Heptanamide,N-methyl-N-nitroso- structure
16395-83-8 structure
Product Name:Heptanamide,N-methyl-N-nitroso-
CAS No:16395-83-8
MF:C8H16N2O2
MW:172.224842071533
CID:213014
PubChem ID:27851
Update Time:2025-04-19

Heptanamide,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Heptanamide,N-methyl-N-nitroso-
    • N-methyl-N-nitrosoheptanamide
    • heptanoic acid, 1-methyl-2-oxohydrazide
    • DTXSID80167685
    • HEPTANAMIDE, N-METHYL-N-NITROSO-
    • SCHEMBL103104
    • N-METHYL-N-NITROSO-HEPTANAMIDE
    • 16395-83-8
    • BRN 2081400
    • Inchi: 1S/C8H16N2O2/c1-3-4-5-6-7-8(11)10(2)9-12/h3-7H2,1-2H3
    • InChI Key: WVPRMVUWPQWHJA-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)N(C)N=O

Computed Properties

  • Exact Mass: 172.12128
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.74

Heptanamide,N-methyl-N-nitroso- Related Literature

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